![molecular formula C7H12ClF2N3 B6201719 4-[3-(difluoromethyl)-3H-diazirin-3-yl]piperidine hydrochloride CAS No. 2703778-73-6](/img/no-structure.png)
4-[3-(difluoromethyl)-3H-diazirin-3-yl]piperidine hydrochloride
Overview
Description
4-[3-(Difluoromethyl)-3H-diazirin-3-yl]piperidine hydrochloride, commonly referred to as 4-DFMP, is an organic compound that is widely used in laboratory experiments due to its wide range of applications. 4-DFMP is a versatile molecule that can be used to synthesize a variety of compounds, as well as to study the biochemical and physiological effects of these compounds.
Scientific Research Applications
4-DFMP has a wide range of scientific research applications. It is used in the synthesis of a variety of compounds, such as peptides, peptidomimetics, and peptidomimetic macrocycles. It is also used to study the biochemical and physiological effects of these compounds. In addition, 4-DFMP is used in the synthesis of drug candidates, as well as in the development of new drug delivery systems.
Mechanism of Action
The mechanism of action of 4-DFMP is not well understood. However, it is believed that 4-DFMP may act as a modulator of biochemical and physiological processes. Specifically, 4-DFMP may act as an agonist or antagonist of certain receptors, or it may act as an enzyme inhibitor or activator.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-DFMP are not well understood. However, it is believed that 4-DFMP may have a wide range of effects on the body. For example, it has been shown to have anti-inflammatory, anti-oxidative, and anti-cancer properties. It has also been shown to have neuroprotective effects, as well as to reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
The use of 4-DFMP in laboratory experiments has several advantages. It is a versatile molecule that can be used to synthesize a variety of compounds, as well as to study the biochemical and physiological effects of these compounds. In addition, it is relatively easy to synthesize, and it is stable under a wide range of conditions. However, there are some limitations to the use of 4-DFMP in laboratory experiments. For example, it can be toxic in high concentrations, and it can be difficult to remove from the reaction mixture.
Future Directions
The use of 4-DFMP in laboratory experiments has the potential to lead to many new discoveries. For example, further research could be conducted to better understand the mechanism of action of 4-DFMP and its biochemical and physiological effects. In addition, further research could be conducted to develop new drug delivery systems based on 4-DFMP, as well as to develop new compounds that could be synthesized using 4-DFMP. Finally, further research could be conducted to develop more efficient methods of synthesizing 4-DFMP.
Synthesis Methods
4-DFMP can be synthesized through a two-step process. The first step involves the reaction of difluoromethyl bromide with 3-bromopiperidine to form 3-(difluoromethyl)-3H-diazirin-3-yl piperidine. This reaction is catalyzed by a base, such as sodium hydroxide. The second step involves the hydrolysis of the 3-(difluoromethyl)-3H-diazirin-3-yl piperidine to form 4-[3-(difluoromethyl)-3H-diazirin-3-yl]piperidine hydrochloride. This reaction is catalyzed by a strong acid, such as hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[3-(difluoromethyl)-3H-diazirin-3-yl]piperidine hydrochloride involves the reaction of piperidine with difluoromethyl diazirine in the presence of a suitable catalyst and subsequent hydrochloride salt formation.", "Starting Materials": [ "Piperidine", "Difluoromethyl diazirine", "Catalyst", "Hydrochloric acid", "Water" ], "Reaction": [ "Add piperidine to a reaction flask", "Add difluoromethyl diazirine to the reaction flask", "Add a suitable catalyst to the reaction mixture", "Heat the reaction mixture to a suitable temperature and stir for a suitable time", "Add hydrochloric acid to the reaction mixture to form the hydrochloride salt", "Filter the resulting solid and wash with water", "Dry the product under vacuum to obtain 4-[3-(difluoromethyl)-3H-diazirin-3-yl]piperidine hydrochloride" ] } | |
CAS RN |
2703778-73-6 |
Molecular Formula |
C7H12ClF2N3 |
Molecular Weight |
211.6 |
Purity |
95 |
Origin of Product |
United States |
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